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Compound of Interest

Compound Name: Oxine-copper

Cat. No.: B1143693

A detailed examination of the ecotoxicological profiles of oxine-copper, a strobilurin, a triazole,
and a dithiocarbamate fungicide, providing researchers with comparative data and insights into
their environmental risks.

Introduction

Fungicides are indispensable tools in modern agriculture for controlling plant diseases and
ensuring food security. However, their application raises concerns about their potential impact
on non-target organisms and the wider environment. This guide provides a comparative
analysis of the environmental impact of oxine-copper, a quinoline fungicide, against three
other widely used fungicide classes: strobilurins (represented by azoxystrobin), triazoles
(represented by tebuconazole), and dithiocarbamates (represented by mancozeb).

This comparison focuses on their toxicity to a range of non-target organisms and their
environmental fate. It is important to note that the data presented are compiled from various
individual studies and are not from direct comparative experiments. Therefore, while this guide
provides a valuable overview, direct comparisons of toxicity values should be made with
caution due to potential variations in experimental conditions.

Data Presentation: Comparative Ecotoxicity and
Environmental Fate
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The following tables summarize the quantitative data on the ecotoxicity and environmental fate

of oxine-copper, azoxystrobin, tebuconazole, and mancozeb.

Table 1: Acute Toxicity to Aquatic Organisms

Fungicide Test Organism  Endpoint Value Reference
Oncorhynchus
Oxine-copper mykiss (Rainbow  96h LC50 8.94 pg/L [1]
Trout)
Daphnia magna
48h EC50 177 pg/L [1]
(Water Flea)
Oncorhynchus
. . _ 0.47 mg/L (470
Azoxystrobin mykiss (Rainbow  96h LC50 [2]

Trout)

Hg/L)

Daphnia magna

0.259 mg/L (259

48h EC50 [2]
(Water Flea) Ha/L)
Oncorhynchus
Tebuconazole mykiss (Rainbow  96h LC50 4.4 mg/L [3]
Trout)
Daphnia magna
48h EC50 3.5 mg/L [4]
(Water Flea)
Oncorhynchus
) ) 0.46 ppm (460
Mancozeb mykiss (Rainbow  96h LC50 [5]

Trout)

Ho/L)

Daphnia magna
(Water Flea)

48h EC50

0.58 ppm (580
Ha/L)

[5]

Table 2: Acute Toxicity to Terrestrial Organisms

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://www.benchchem.com/product/b1143693?utm_src=pdf-body
https://www.oecd.org/en/publications/2004/11/test-no-202-daphnia-sp-acute-immobilisation-test_g1gh28f3.html
https://www.oecd.org/en/publications/2004/11/test-no-202-daphnia-sp-acute-immobilisation-test_g1gh28f3.html
https://www.waterquality.gov.au/sites/default/files/documents/mancozeb_fresh_dgv_technical-brief.pdf
https://www.waterquality.gov.au/sites/default/files/documents/mancozeb_fresh_dgv_technical-brief.pdf
https://www.oecd.org/en/publications/test-no-223-avian-acute-oral-toxicity-test_9789264264519-en.html
https://www.oecd.org/en/publications/2016/07/test-no-223-avian-acute-oral-toxicity-test_g1g6ed02.html
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024TAK.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024TAK.TXT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Fungicide Test Organism  Endpoint Value Reference
Anas
Oxine-copper platyrhynchos LD50 > 2000 mg/kg [1]
(Mallard Duck)
Apis mellifera )
- Non-toxic [1]
(Honeybee)
Colinus
Azoxystrobin virginianus LD50 > 2000 mg/kg [6]
(Bobwhite Quail)
Apis mellifera
Contact LD50 > 200 u g/bee [7]
(Honeybee)
Colinus
Tebuconazole virginianus LD50 1988 mg/kg [3]
(Bobwhite Quiail)
Apis mellifera
Oral LD50 > 200 p g/bee [3]
(Honeybee)
Anas
Mancozeb platyrhynchos LD50 > 6400 mg/kg [5]
(Mallard Duck)
Apis mellifera o
- Low toxicity [8]
(Honeybee)
Table 3: Mammalian Acute Toxicity
Fungicide Test Organism  Endpoint Value Reference
Oxine-copper Rat Oral LD50 5000 mg/kg [1]
Azoxystrobin Rat Oral LD50 > 5000 mg/kg [6]
Tebuconazole Rat (female) Oral LD50 1700 mg/kg [3]
4500 - 11200
Mancozeb Rat Oral LD50 9]
mg/kg
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Table 4: Environmental Fate

Fungicide Parameter Value Reference

8-hydroxyquinoline
_ _ _ component
Oxine-copper Soil half-life (DT50) ] ) [10]
biodegrades rapidly

(DT50=1.74 days)

Azoxystrobin Soil half-life (DT50) 11-80 days [6]
Tebuconazole Soil half-life (DT50) 51-126 days [3]
Mancozeb Soil half-life (DT50) Not persistent in soil [8]

Experimental Protocols

The ecotoxicity data presented in this guide are primarily based on standardized test guidelines
from the Organisation for Economic Co-operation and Development (OECD). These protocols
ensure comparability and reliability of the results. Below are summaries of the key experimental
methodologies.

OECD 236: Fish Embryo Acute Toxicity (FET) Test

This test assesses the acute toxicity of chemicals to the embryonic stages of fish, with the
zebrafish (Danio rerio) being the recommended species.[11][12]

o Test Organisms: Newly fertilized zebrafish eggs.
e Exposure Period: 96 hours.

o Test Design: A minimum of five test concentrations in a geometric series and a control group
are used. Twenty embryos are exposed per concentration, with one embryo per well in a 24-
well plate.

» Observations: Lethality is assessed at 24, 48, 72, and 96 hours based on four apical
endpoints: (i) coagulation of the embryo, (ii) lack of somite formation, (iii) non-detachment of
the tail, and (iv) lack of heartbeat.[13][14]
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» Endpoint: The primary endpoint is the LC50 (lethal concentration for 50% of the test

organisms) at 96 hours.

OECD 202: Daphnia sp. Acute Immobilisation Test

This guideline details a method to determine the acute immobilisation of Daphnia magna when

exposed to a test substance.[1][6]

Test Organisms: Young daphnids, less than 24 hours old.
Exposure Period: 48 hours.

Test Design: At least five concentrations of the test substance arranged in a geometric series
are tested, along with a control. Typically, four replicates with five daphnids each are used for
each concentration.

Observations: Immobilisation, defined as the inability to swim within 15 seconds after gentle
agitation, is recorded at 24 and 48 hours.[15]

Endpoint: The main endpoint is the EC50 (effective concentration for 50% of the test
organisms) for immobilisation at 48 hours.[16]

OECD 223: Avian Acute Oral Toxicity Test

This test is designed to evaluate the acute oral toxicity of a substance to birds.[3][4]

Test Organisms: Commonly used species include the Northern bobwhite (Colinus
virginianus) or mallard duck (Anas platyrhynchos).

Test Design: The test can be conducted as a limit test (a single high dose) or a dose-
response study to determine the LD50. In a dose-response study, groups of birds are
administered the test substance at different dose levels via oral gavage.

Observations: Mortality and signs of toxicity are observed for at least 14 days after dosing.
Body weight and food consumption are also monitored.[17]

Endpoint: The primary endpoint is the LD50 (lethal dose for 50% of the test organisms),
expressed in mg of test substance per kg of body weight.[18]
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Assessment of Fungicide Effects on Soil Microbial
Communities

The impact of fungicides on soil microorganisms is often assessed by measuring changes in
soil respiration. This method reflects the overall metabolic activity of the microbial community.
[19]

» Methodology: Soil samples are treated with the fungicide at various concentrations. The
production of carbon dioxide (COZ2) from the soil is then measured over a period of time.[20]

o Substrate-Induced Respiration (SIR): To specifically measure the active microbial biomass, a
readily metabolizable substrate like glucose is added to the soil. The resulting flush of CO2 is
indicative of the size and activity of the microbial population.[19]

» Selective Inhibition: To differentiate between bacterial and fungal contributions to soil
respiration, selective inhibitors can be used. For example, an antibacterial agent like
streptomycin can be used to inhibit bacterial respiration, while a fungal inhibitor like
cycloheximide can be used to suppress fungal activity.[21][22]

Signaling Pathways and Mechanisms of Toxicity

The following diagrams illustrate the key signaling pathways and mechanisms of toxicity for
copper-based fungicides, strobilurins, and triazoles in non-target organisms.
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Caption: Adverse outcome pathway for chronic copper toxicity in fish.
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Caption: Mechanism of strobilurin toxicity in non-target aquatic organisms.
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Caption: Triazole fungicide-induced disruption of steroidogenesis in fish.

Conclusion

This comparative analysis highlights the diverse environmental impact profiles of different
fungicide classes. Oxine-copper, while effective, demonstrates high toxicity to aquatic
organisms, a characteristic shared with other copper-based fungicides. Strobilurins, such as
azoxystrobin, also exhibit significant aquatic toxicity, primarily through the disruption of
mitochondrial respiration.[23][24] Triazole fungicides, like tebuconazole, raise concerns due to
their potential to interfere with the endocrine systems of non-target organisms by inhibiting
steroidogenesis.[25][26] Dithiocarbamates, represented by mancozeb, are also highly toxic to
aguatic life.[8][9]

The persistence of these fungicides in the environment also varies, with copper being a
persistent heavy metal that can accumulate in soil with repeated applications.[27] Synthetic
fungicides like azoxystrobin and tebuconazole have moderate persistence in soil.

The choice of a fungicide should therefore involve a careful consideration of its efficacy against
the target pathogen, as well as a thorough assessment of its potential risks to the surrounding
ecosystem. This guide provides a foundation for such an assessment by presenting key
ecotoxicological data and outlining the mechanisms of toxicity for these important classes of
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fungi

cides. Further research, particularly direct comparative studies, is needed to provide a

more definitive ranking of the environmental risks associated with these compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/39637631/
https://pubmed.ncbi.nlm.nih.gov/39637631/
https://cdnsciencepub.com/doi/10.1139/m75-045
https://www.ars.usda.gov/ARSUserFiles/30100500/Publications%201999-1990/37%20Meausuring%20bacterial%20and%20fungal.pdf
https://pubmed.ncbi.nlm.nih.gov/33582629/
https://pubmed.ncbi.nlm.nih.gov/33582629/
https://www.researchgate.net/publication/369269006_Strobilurin_fungicide_toxicity_in_aquatic_species_A_brief_review
https://www.researchgate.net/publication/278803769_Effect_of_azole_fungicides_on_testicular_steroidogenesis_in_vivo_and_ex_vivo_in_zebrafish_Danio_rerio
https://pubmed.ncbi.nlm.nih.gov/19938956/
https://pubmed.ncbi.nlm.nih.gov/19938956/
https://www.ecofriendlyhomestead.com/sustainable-garden/learn/copper-fungicides-environmental-damage-in-organic-growing
https://www.ecofriendlyhomestead.com/sustainable-garden/learn/copper-fungicides-environmental-damage-in-organic-growing
https://www.benchchem.com/product/b1143693#comparative-analysis-of-the-environmental-impact-of-oxine-copper-and-other-fungicides
https://www.benchchem.com/product/b1143693#comparative-analysis-of-the-environmental-impact-of-oxine-copper-and-other-fungicides
https://www.benchchem.com/product/b1143693#comparative-analysis-of-the-environmental-impact-of-oxine-copper-and-other-fungicides
https://www.benchchem.com/product/b1143693#comparative-analysis-of-the-environmental-impact-of-oxine-copper-and-other-fungicides
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1143693?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

